4,4,5,7-Tetramethylchroman-2-one
Overview
Description
4,4,5,7-Tetramethylchroman-2-one is a chemical compound with the CAS Number: 40662-14-4 . It has a molecular weight of 204.27 and a linear formula of C13H16O2 . It appears as a white to yellow solid .
Molecular Structure Analysis
The molecular structure of 4,4,5,7-Tetramethylchroman-2-one is represented by the linear formula C13H16O2 . The compound has a molecular weight of 204.27 .Scientific Research Applications
Antioxidant Activity
“4,4,5,7-Tetramethylchroman-2-one” is a derivative of Trolox, which is known for its strong antioxidant effect . The antioxidant activity of this compound has been evaluated using different assays, and some of the synthesized compounds have shown stronger antioxidant activities than L-ascorbic acid and Trolox .
Neurodevelopmental Damage Reversal
Trolox, from which “4,4,5,7-Tetramethylchroman-2-one” is derived, can reverse manganese-induced neurodevelopmental damage . This suggests potential applications in neurology and developmental biology.
Protection Against Ischemia-Reperfusion Injury
Trolox has been found to protect the hippocampal nerve after ischemia-reperfusion injury . This indicates that “4,4,5,7-Tetramethylchroman-2-one” could potentially be used in similar applications.
Prevention of Lung Damage
Trolox, and by extension “4,4,5,7-Tetramethylchroman-2-one”, can prevent cigarette smoke-induced lung damage . This suggests potential applications in pulmonology and preventive medicine.
Improvement of Arthritis Symptoms
Trolox is used for improving arthritis symptoms . This suggests that “4,4,5,7-Tetramethylchroman-2-one” could potentially be used in the treatment of arthritis.
Quality Improvement of Frozen Semen
Trolox is used to improve the quality of frozen semen . This suggests potential applications of “4,4,5,7-Tetramethylchroman-2-one” in reproductive biology and veterinary medicine.
Pig Embryo Development
Trolox is used in pig embryo development . This suggests potential applications of “4,4,5,7-Tetramethylchroman-2-one” in embryology and animal husbandry.
Cancer Treatment
Trolox is toxic to cancer cells, such as breast cancer and ovarian cancer , and is effective for the treatment of metastatic cancer . This suggests that “4,4,5,7-Tetramethylchroman-2-one” could potentially be used in cancer treatment.
properties
IUPAC Name |
4,4,5,7-tetramethyl-3H-chromen-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O2/c1-8-5-9(2)12-10(6-8)15-11(14)7-13(12,3)4/h5-6H,7H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZFAEJMEHIBRMS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)OC(=O)CC2(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001017173 | |
Record name | 4,4,5,7-Tetramethylchroman-2-One | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001017173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40662-14-4 | |
Record name | 4,4,5,7-Tetramethylchroman-2-One | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001017173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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